Cas no 264135-49-1 (2,4-Difluorophenyl Trifluoromethanesulfonate)

2,4-Difluorophenyl Trifluoromethanesulfonate Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 2,4-difluorophenyl ester
• (2,4-difluorophenyl) trifluoromethanesulfonate
• 2,4,6-TRIMETHOXYBENZYL ALCOHOL
• 2,4-difluorophenyl trifluoromethanesulfonate
• 2,4-Difluorophenyl trifluoromethanesulphonate
• PC7501
• HDPFJBUPWOYJFO-UHFFFAOYSA-N
• 2,4-difluorophenyltrifluoromethanesulfonate
• DTXSID90572802
• (2, 4-difluorophenyl) trifluoromethanesulfonate
• 264135-49-1
• AKOS025310326
• SCHEMBL779828
• Methanesulfonic acid, 1,1,1-trifluoro-, 2,4-difluorophenyl ester
• +Expand

• InChIKey： HDPFJBUPWOYJFO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H3F5O3S/c8-4-1-2-6(5(9)3-4)15-16(13,14)7(10,11)12/h1-3H
• SMILES： FC1C=CC(OS(C(F)(F)F)(=O)=O)=C(F)C=1

Computed Properties

• Exact Mass: 261.97200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 261.97230594g/mol
• Heavy Atom Count: 16
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• LogP: 3.27400
• PSA: 51.75000
• Refractive Index: 1.447
• Boiling Point: 231.428°C at 760 mmHg
• Flash Point: 93.764°C
• Density: 1.646

2,4-Difluorophenyl Trifluoromethanesulfonate Security Information

2,4-Difluorophenyl Trifluoromethanesulfonate Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%